Cas no 2580216-41-5 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid
• CAS No: 2580216-41-5
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• CID: 5671461
• PubChem ID: 165889406
• Update Time: 2025-06-18

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580216-41-5
• EN300-26928304
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridazine-4-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid

• Inchi： 1S/C20H15N3O4/c24-19(25)16-9-21-22-10-18(16)23-20(26)27-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,24,25)(H,21,23,26)
• InChI Key： ALYPQODHSFBFJH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=NC=C1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 361.10625597g/mol
• Monoisotopic Mass: 361.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid (CAS No. 2580216-41-5)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid, identified by its CAS number 2580216-41-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety in its molecular framework suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity in drug design.

The fluoren-9-yl substituent, derived from fluorene, is a prominent feature in modern medicinal chemistry due to its rigid aromatic system and ability to improve the metabolic stability of drug candidates. This structural component contributes to the compound's overall pharmacokinetic profile, making it an attractive scaffold for further derivatization and optimization. The methoxycarbonyl group further enhances the compound's reactivity, allowing for various chemical modifications that can fine-tune its biological properties.

Pyridazine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4-carboxylic acid functionality in this compound not only provides a site for further derivatization but also contributes to its solubility and bioavailability. These characteristics make 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid a promising candidate for development into novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have indicated that the fluoren-9-ylmethoxycarbonyl moiety can interact favorably with specific amino acid residues in protein targets, potentially leading to high-affinity binding. This insight has been instrumental in designing more effective inhibitors for various diseases.

The synthesis of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorene derivative necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

In vitro studies have begun to explore the pharmacological potential of this compound. Preliminary results suggest that it exhibits inhibitory activity against certain enzymes and receptors implicated in cancer progression. The pyridazine core has shown promise in disrupting key signaling pathways, while the fluorenyl moiety enhances stability and bioavailability. These findings align with current trends in oncology research, where targeting multiple pathways simultaneously is crucial for effective treatment.

The role of fluorene derivatives in drug development continues to expand, driven by their unique structural properties and functional versatility. The incorporation of such motifs into biologically active molecules often leads to improved pharmacological profiles. In the case of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid, the combination of these elements offers a compelling rationale for further investigation.

Future research directions may include exploring derivative compounds generated by modifying the existing structure. By altering substituents or introducing additional functional groups, scientists can fine-tune the biological activity and optimize drug-like properties. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will likely play a pivotal role in this process.

The potential applications of this compound extend beyond oncology. Its structural features make it amenable to development as an inhibitor for inflammatory diseases or neurodegenerative disorders. The pyridazine scaffold, known for its versatility, has been successfully utilized in multiple therapeutic areas, suggesting broad utility for derivatives like this one.

As computational tools become more sophisticated, virtual screening methods are increasingly used to identify promising candidates like 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid before experimental validation. These approaches save time and resources by rapidly evaluating large libraries of compounds based on predicted interactions with biological targets.

The synthesis and characterization of this compound also highlight the importance of high-resolution analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical data on molecular structure, purity, and conformational dynamics, which are essential for understanding its behavior in biological systems.

In conclusion,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-4-carboxylic acid (CAS No. 2580216-41-5) represents a significant advancement in pharmaceutical chemistry due to its complex architecture and promising biological activities. Its unique combination of structural features positions it as a valuable tool for further research into novel therapeutics across multiple disease areas.